1-(4-bromobutyl)-4-phenyl-1H-imidazole-2-carbaldehyde

• Molecular Formula: C14H15BrN2O
• Molecular Weight: 307.19 g/mol
• IUPAC Name: 1-(4-bromobutyl)-4-phenylimidazole-2-carbaldehyde
• InChI: InChI=1S/C14H15BrN2O/c15-8-4-5-9-17-10-13(16-14(17)11-18)12-6-2-1-3-7-12/h1-3,6-7,10-11H,4-5,8-9H2
• InChI Key: RHMKONHFWSDARZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN(C(=N2)C=O)CCCCBr

Description

1-(4-bromobutyl)-4-phenyl-1H-imidazole-2-carbaldehyde is a useful research compound. Its molecular formula is C14H15BrN2O and its molecular weight is 307.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-phenyl-1H-imidazole-2-carbaldehyde (1.79 g, 10.4 mmol), potassium carbonate (2.87 g, 20.8 mmol), potassium iodide (2.94 g, 17.7 mmol) and 1,4-dibromobutane (4.49 g, 20.8 mmol) in dry DMF (35 mL) were heated to 50° C. and stirred for 4 hours. The mixture was poured into ice-water (100 mL), and washed with EtOAc (2×80 mL). The combined organic layers were washed with brine (2×100 mL). The organic layer was dried over sodium sulfate, filtered, concentrated and then purified by column chromatography to give 1-(4-bromobutyl)-4-phenyl-1H-imidazole-2-carbaldehyde as a colorless oil (2.1 g). MS (ESI): m/z 308 (M+H)+.